Cas no 1354950-71-2 (1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride
• CAS No: 1354950-71-2
• MF: C₁₄H₁₃BrCl₂FN
• MW: 365.0681245327
• MDL: MFCD20233467
• CID: 5573924
• PubChem ID: 54594868
• Update Time: 2025-07-20

1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride

• MDL： MFCD20233467
• Inchi： 1S/C14H12BrClFN.ClH/c15-11-5-2-1-4-9(11)14(18)8-10-12(16)6-3-7-13(10)17;/h1-7,14H,8,18H2;1H
• InChI Key： KJZACPGTKDNNCY-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)F)C(C1C=CC=CC=1Br)N.Cl

Additional information on 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride

Introduction to 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 1354950-71-2)

1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride, identified by its CAS number 1354950-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines and features a unique structural framework characterized by bromine, chlorine, and fluorine substituents on a phenyl ring, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride consists of an ethylamine backbone connected to two aromatic rings. The presence of halogen atoms at specific positions enhances its reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery. Specifically, the 2-bromophenyl and 2-chloro-6-fluorophenyl groups introduce electronic and steric effects that can modulate the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, this compound has been extensively studied for its potential applications in the development of novel therapeutic agents. The combination of bromine and chlorine substituents on the aromatic rings suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that derivatives of this compound may possess properties relevant to neurological disorders, inflammation, and cancer therapy.

One of the most compelling aspects of 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride is its versatility as a building block in medicinal chemistry. Researchers have utilized this scaffold to design molecules with enhanced binding affinity and selectivity for target proteins. For instance, modifications to the amine group or the aromatic rings have led to compounds with improved solubility and bioavailability, critical factors for clinical efficacy.

The synthesis of 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride involves multi-step organic reactions, including bromination, chlorination, and fluorination of aromatic precursors. The hydrochloride salt form enhances the compound's stability and solubility, making it more suitable for in vitro and in vivo studies. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have further facilitated the study of 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride. Molecular docking simulations have been used to predict its binding interactions with potential targets, providing insights into its mechanism of action. These computational approaches complement experimental studies by allowing researchers to screen large libraries of derivatives efficiently.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. Studies have demonstrated its ability to modulate key signaling pathways associated with various diseases. For example, derivatives of this scaffold have shown potential in inhibiting kinases involved in cancer progression or enzymes implicated in neurodegenerative disorders. Such findings underscore the importance of 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride as a lead compound for further development.

Regulatory considerations play a crucial role in the progression of any pharmaceutical candidate. The safety and efficacy profiles of compounds like 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride must be thoroughly evaluated through rigorous toxicological studies before they can be considered for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to ensure that these compounds meet stringent quality standards.

The future prospects for 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride are bright, given its structural features and potential therapeutic applications. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation advancements. Additionally, exploring new synthetic routes could reduce production costs and improve scalability, making it more accessible for widespread use.

In conclusion, 1-(2-bromophenyl)-2-(2-chloro-6-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 1354950-71-2) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and promising biological activities position it as a valuable candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.